Cas no 2137591-58-1 (Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate)

Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate is a fluorosulfonated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. The compound features a benzoate core substituted with an ethoxy group at the 4-position and a fluorosulfonyl group at the 3-position, enhancing its reactivity as an electrophile. The fluorosulfonyl moiety is particularly valuable for introducing sulfur-based functionalities or acting as a leaving group in nucleophilic substitution reactions. The ethoxy group contributes to solubility and steric modulation, making it useful in controlled derivatization. This compound is suited for specialized synthetic routes, particularly where selective functionalization or sulfonyl transfer is required. Proper handling is essential due to its potential reactivity with nucleophiles and moisture-sensitive nature.

Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate structure

2137591-58-1 structure

Product Name:Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate

CAS No:2137591-58-1

MF:C₁₀H₁₁FO₅S

MW:262.254745721817

CID:6266312

PubChem ID:165459085

Update Time:2025-06-29

Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

- 2137591-58-1
- methyl 4-ethoxy-3-(fluorosulfonyl)benzoate
- EN300-729447
- Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate
- Inchi： 1S/C10H11FO5S/c1-3-16-8-5-4-7(10(12)15-2)6-9(8)17(11,13)14/h4-6H,3H2,1-2H3
- InChI Key： NBDSFLRTLJBTHZ-UHFFFAOYSA-N
- SMILES： S(C1C=C(C(=O)OC)C=CC=1OCC)(=O)(=O)F

Computed Properties

Exact Mass: 262.03112278g/mol
Monoisotopic Mass: 262.03112278g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 78Å²

Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-729447-1.0g	methyl 4-ethoxy-3-(fluorosulfonyl)benzoate	2137591-58-1		1g	$0.0	2023-06-06

Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate

Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate (CAS No. 2137591-58-1): A Comprehensive Overview in Modern Chemical Research

Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate, identified by its unique CAS No. 2137591-58-1, represents a significant compound in the realm of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both ethoxy and fluorosulfonyl substituents imparts distinct chemical properties, making it a versatile intermediate in various synthetic pathways.

The Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate molecule exhibits a high degree of reactivity, which is leveraged in the synthesis of more complex organic molecules. Its structural framework, combining a benzoate core with fluorosulfonyl and ethoxy groups, makes it an attractive candidate for further functionalization. This reactivity has been explored in recent studies, particularly in the development of novel bioactive compounds.

In the context of pharmaceutical research, the CAS No. 2137591-58-1 compound has been investigated for its role in synthesizing potential therapeutic agents. The fluorosulfonyl group, known for its electron-withdrawing properties, can significantly influence the electronic characteristics of the molecule, thereby affecting its biological activity. Recent studies have highlighted its utility in creating derivatives with enhanced pharmacological properties, such as improved solubility and bioavailability.

The synthesis of Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize yield and purity. These advancements not only enhance the efficiency of producing the compound but also align with sustainable chemical practices.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have utilized the structural motifs present in Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate to design molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways. Such findings underscore the importance of this compound as a building block for developing novel therapeutics.

The chemical properties of Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate also make it valuable in materials science applications. Its ability to undergo selective reactions allows for the creation of functionalized polymers and coatings with unique properties. These materials can find applications in various industries, including electronics and biomedicine.

The latest research on CAS No. 2137591-58-1 has revealed new insights into its reactivity and potential uses. For example, studies have demonstrated its utility in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions often require specialized catalysts and conditions, but the use of Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate as a starting material has simplified these processes significantly.

In conclusion, the compound Methyl 4-ethoxy-3-(fluorosulfonyl)benzoate, with its CAS number 2137591-58-1, stands out as a versatile and highly reactive molecule with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable asset in modern chemical research. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical community.